Cas no 1182950-63-5 (2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine)

• Product Name: 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine
• CAS No: 1182950-63-5
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6142383
• PubChem ID: 60988126
• Update Time: 2025-07-21

2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine
• EN300-1869113
• 1182950-63-5

• Inchi： 1S/C12H19NO/c1-9-5-6-10(7-11(9)14-4)12(2,3)8-13/h5-7H,8,13H2,1-4H3
• InChI Key： AHIAKTCCWRXCPJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C)C=CC(=C1)C(C)(C)CN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine

Introduction to 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine (CAS No. 1182950-63-5)

2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine, identified by its CAS number 1182950-63-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of substituted aromatic amines, characterized by its complex structural framework, which includes a phenyl ring substituted with both methoxy and methyl groups, linked to an isobutylamine moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a valuable intermediate in the development of various bioactive molecules.

The structural motif of 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine is highly reminiscent of many pharmacologically active agents, where the presence of aromatic rings and amine functionalities often correlates with potent biological activity. In recent years, there has been a surge in research focused on identifying novel scaffolds that can modulate biological pathways relevant to neurological disorders, inflammatory conditions, and metabolic diseases. The compound’s dual substitution pattern on the aromatic ring suggests potential interactions with multiple targets, which is a desirable trait in drug discovery.

One of the most compelling aspects of 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine is its versatility as a building block in medicinal chemistry. The methoxy and methyl groups provide opportunities for further derivatization, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, modifications at the amine position can introduce solubility enhancements or alter binding affinities to specific receptors. This flexibility has made it a subject of interest in academic laboratories and pharmaceutical companies alike.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine for potential therapeutic applications. Machine learning models trained on large datasets of bioactive molecules have demonstrated the ability to predict binding affinities and metabolic stability with remarkable accuracy. These tools have been instrumental in identifying promising candidates for further experimental validation, streamlining the drug discovery process.

In particular, studies have explored the potential of 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine as a precursor in the synthesis of novel analgesics and anti-inflammatory agents. The phenyl ring scaffold is a common feature in many drugs designed to interact with cyclooxygenase (COX) enzymes or other inflammatory mediators. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory activity against COX-2, a key enzyme involved in pain and inflammation pathways.

The amine functionality also opens avenues for exploration in neurotransmitter receptor modulation. Given the widespread use of amine-based drugs targeting serotonin, dopamine, and norepinephrine receptors, 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine represents a promising scaffold for developing next-generation therapeutics for neurological disorders. Research has indicated that structural analogs of this compound may exhibit selectivity for certain receptor subtypes, minimizing side effects associated with non-selective agents.

Synthetic methodologies play a crucial role in the accessibility of 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine for research purposes. Modern synthetic routes often leverage transition metal catalysis to achieve regioselective functionalization of the aromatic ring. Palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, have been particularly effective in constructing complex arylamines like this one. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for biological activity.

The environmental impact of synthetic processes cannot be overlooked in contemporary drug development. Green chemistry principles emphasize the use of sustainable solvents, catalytic methods that minimize waste, and energy-efficient processes. Innovations such as flow chemistry have enabled continuous manufacturing processes that reduce solvent consumption and improve scalability. The synthesis of 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine exemplifies these advancements, where modern techniques align with global efforts to promote sustainable chemical practices.

As interest in personalized medicine grows, compounds like 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine are being evaluated for their potential use as probes in biomarker discovery. By understanding how these molecules interact with biological systems at a molecular level, researchers can identify genetic or proteomic markers that predict treatment response or disease progression. This approach holds promise for tailoring therapeutic strategies to individual patients, thereby improving outcomes.

The role of 2-(3-methoxy-4-methylphenyl)-2-methylpropan-1-amine extends beyond its immediate applications in drug discovery; it serves as a valuable tool for understanding fundamental chemical principles governing molecular interactions. Its unique structural features provide insights into how substituents influence electronic properties and reactivity patterns within aromatic systems. Such knowledge is not only academically enriching but also translates into practical advantages during lead optimization campaigns.

In conclusion, 1182950 CAS NO 1182950 63 5 continues to be an important compound in pharmaceutical research due to its structural complexity and functional diversity. Ongoing studies are expected to uncover new therapeutic applications while refining synthetic methodologies to enhance accessibility and sustainability. As computational tools become more sophisticated and interdisciplinary collaboration fosters innovation, 1182950 CAS NO 1182950 63 5 will likely remain at forefront scientific endeavors aimed at improving human health through advanced chemical solutions.